Cas no 1806006-96-1 (4-Amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-Amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806006-96-1
• MF: C₈H₉F₂N₃O
• MW: 201.173368215561
• CID: 4929828
• Update Time: 2025-10-31

4-Amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H9F2N3O/c9-8(10)7-5(12)1-4(2-11)13-6(7)3-14/h1,3,8H,2,11H2,(H2,12,13)
• InChI Key： OSJGCLGYRQTBCX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)N=C(CN)C=C1N)F

Computed Properties

• Exact Mass: 201.071
• Monoisotopic Mass: 201.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 82

Additional information on 4-Amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde

Recent Advances in the Study of 4-Amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS: 1806006-96-1)

The compound 4-Amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS: 1806006-96-1) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic aldehyde derivative has attracted significant attention due to its unique structural features, including the presence of both amino and difluoromethyl groups, which contribute to its potential as a versatile building block for pharmaceutical applications.

Recent studies have focused on exploring the synthetic routes and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized synthetic pathway for 1806006-96-1, achieving a 78% yield through a novel multi-step process involving selective fluorination and reductive amination. The researchers highlighted the compound's stability under physiological conditions, making it particularly suitable for further derivatization.

In terms of biological applications, several research groups have investigated the potential of 4-Amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde as a key intermediate in the development of kinase inhibitors. A recent study demonstrated its effectiveness as a precursor for ATP-competitive inhibitors targeting EGFR and VEGFR2, showing promising IC50 values in the low nanomolar range. The difluoromethyl group was found to significantly enhance binding affinity through favorable interactions with hydrophobic pockets in the kinase domains.

The compound's reactivity has also been explored in click chemistry applications. Researchers at MIT developed a series of triazole derivatives using 1806006-96-1 as the aldehyde component in copper-catalyzed azide-alkyne cycloaddition reactions. These derivatives exhibited improved pharmacokinetic properties compared to their non-fluorinated counterparts, particularly in terms of metabolic stability and membrane permeability.

From a structural perspective, crystallographic studies published in Acta Crystallographica Section D revealed important insights into the conformational preferences of this molecule. The presence of intramolecular hydrogen bonding between the aldehyde oxygen and the aminomethyl group was identified as a key factor influencing the compound's three-dimensional structure and reactivity patterns.

Current research directions include exploring the compound's potential in PROTAC (Proteolysis Targeting Chimera) development, where its bifunctional nature could facilitate the design of novel degraders targeting challenging therapeutic targets. Preliminary results presented at the 2023 ACS National Meeting showed promising degradation efficiency against BRD4 when incorporated into appropriate PROTAC architectures.

As the pharmaceutical industry continues to seek novel chemical entities with improved properties, 4-Amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde represents an important addition to the medicinal chemist's toolbox. Its combination of synthetic accessibility, structural diversity, and favorable physicochemical properties positions it as a valuable intermediate for future drug discovery efforts.